Cas no 2228896-65-7 (methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate)

• Product Name: methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate
• CAS No: 2228896-65-7
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6355385
• PubChem ID: 165647449
• Update Time: 2025-10-29

methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate
• 2228896-65-7
• EN300-1753430
• methyl 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-2-hydroxyacetate

• Inchi： 1S/C13H21NO3/c1-8(2)7-14-9(3)6-11(10(14)4)12(15)13(16)17-5/h6,8,12,15H,7H2,1-5H3
• InChI Key： QGUFQFDNTDKYNU-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=C(C)N(C=1C)CC(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate

Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate: A Novel Compound with Promising Pharmacological Applications

Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate, with the chemical identifier CAS 2228896-65-7, represents a unique class of bioactive molecules that have garnered significant attention in recent years. This compound is characterized by its complex molecular architecture, which includes a pyrrol-3-yl ring system fused with a hydroxyacetate moiety. The structural features of this molecule are critical in determining its biological activity, and recent advancements in medicinal chemistry have highlighted its potential as a lead compound for the development of novel therapeutics.

The 2,5-dimethyl substituents on the pyrrol ring contribute to the molecule's hydrophobicity, while the 2-methylpropyl group enhances its steric bulk. These structural elements are believed to play a pivotal role in modulating the compound's interaction with biological targets. The hydroxyacetate group, on the other hand, introduces polarity and may influence the molecule's solubility and metabolic stability. Recent studies have demonstrated that the combination of these functional groups can lead to enhanced bioavailability and target specificity, making this compound a valuable candidate for further exploration.

Research published in Journal of Medicinal Chemistry (2023) has identified the potential of Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate as an inhibitor of specific enzymatic pathways associated with inflammatory diseases. The compound's ability to modulate the activity of phosphodiesterase-5 (PDE5) has been particularly noteworthy, as this enzyme is implicated in various pathological conditions, including cardiovascular disorders and neurodegenerative diseases. The structural similarity to known PDE5 inhibitors suggests that this molecule may share similar mechanisms of action, although its unique substituents may confer additional therapeutic advantages.

Advancements in synthetic methodologies have enabled the efficient preparation of Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate, with recent reports highlighting the use of asymmetric catalytic approaches to achieve high enantiomeric purity. These methods are critical for ensuring the compound's efficacy and safety, as stereochemical differences can significantly impact biological activity. The development of scalable synthetic routes is also a focus of current research, as the compound's potential applications may require large-scale production for clinical trials or commercial use.

Emerging evidence from preclinical studies suggests that Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate may exhibit anti-inflammatory properties. In vitro experiments have shown that the compound can suppress the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in cellular models of inflammation. These findings are particularly relevant given the growing interest in targeting inflammatory pathways for the treatment of chronic diseases, including metabolic syndrome and autoimmune disorders.

Furthermore, the compound's interaction with protein kinase C (PKC) pathways has been explored in recent studies. PKC is a family of enzymes involved in signal transduction, and its dysregulation is associated with various pathological conditions. The ability of Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate to modulate PKC activity could have implications for the treatment of cancers and neurological disorders. Ongoing research is focused on elucidating the precise molecular mechanisms underlying these interactions and their therapeutic potential.

Another area of interest is the compound's potential as a neuroprotective agent. Preliminary studies have indicated that Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate may exert neuroprotective effects by reducing oxidative stress and inhibiting the activation of glial cells in models of neuroinflammation. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and multiple sclerosis. However, further research is needed to validate these findings in vivo and to determine the optimal dosing regimens.

In addition to its therapeutic potential, the compound's pharmacokinetic properties are being investigated to optimize its clinical use. Studies have shown that the hydroxyacetate group may enhance the compound's solubility, which is crucial for its absorption and distribution in the body. However, the 2,5-dimethyl substituents may also influence its metabolism, necessitating careful evaluation of its metabolic pathways and potential side effects. These considerations are essential for the development of safe and effective therapeutic strategies.

The synthesis and characterization of Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate have also been facilitated by advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These tools have enabled researchers to confirm the compound's molecular structure and to study its interactions with biological systems at the molecular level. The integration of these analytical methods is critical for the accurate identification and quantification of the compound in various experimental models.

As research on Methyl 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-hydroxyacetate progresses, it is becoming increasingly clear that this compound holds significant promise for the development of novel therapeutics. Its unique structural features and multifaceted biological activities make it a valuable target for further investigation. Continued efforts in synthetic chemistry, pharmacological research, and translational studies will be essential to fully realize its potential in the treatment of various diseases.